Cas no 1261797-77-6 (6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid)

• Product Name: 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid
• CAS No: 1261797-77-6
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4790364
• Update Time: 2025-10-31

6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid

• Inchi： 1S/C15H10F4O3/c16-12-3-1-2-10(8-13(20)21)14(12)9-4-6-11(7-5-9)22-15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： BJALJUSDKMGEJW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC(=O)O)=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5

Additional information on 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid

Research Brief on 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS: 1261797-77-6)

6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid (CAS: 1261797-77-6) is a biphenyl acetic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, has been investigated for its anti-inflammatory and analgesic properties, positioning it as a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid to enhance its bioavailability and pharmacological efficacy. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and structural integrity. These efforts aim to establish a robust manufacturing process that meets regulatory standards for pharmaceutical use.

In preclinical trials, 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid demonstrated notable efficacy in reducing inflammation and pain in animal models. Mechanistic studies revealed that the compound acts by inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory pathways. This selective inhibition suggests a potential advantage over traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often exhibit COX-1-related side effects.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable oral bioavailability and a half-life conducive to once- or twice-daily dosing. However, challenges such as metabolic stability and potential drug-drug interactions require additional investigation to optimize its therapeutic window.

The therapeutic potential of 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid extends beyond inflammation and pain management. Emerging studies suggest its applicability in treating chronic conditions such as rheumatoid arthritis and osteoarthritis. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through clinical trials, with Phase I studies anticipated in the near future.

In conclusion, 6-Fluoro-4'-(trifluoromethoxy)biphenyl-2-acetic acid represents a promising avenue for drug development, with its unique chemical structure and pharmacological profile offering potential advantages over existing therapies. Continued research and clinical validation will be critical to unlocking its full therapeutic potential and addressing unmet medical needs in inflammatory and pain-related disorders.